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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Physical Properties

Antiblaze 100, also known by the trade name Antiblaze V6, is a chlorinated organophosphate
flame retardant. Its chemical identity and key physical and chemical properties are summarized
below.

Chemical Name: 2,2-bis(chloromethyl)trimethylene bis(bis(2-chloroethyl)phosphate)
CAS Number: 38051-10-4
Molecular Formula: C13H24CleOsP2

Molecular Weight: 582.99 g/mol

Property Value Reference
Melting Point Decomposes at > 275°C [1]

Water Solubility 7820 mg/L at 25°C [2]

Vapor Pressure <1.33x 10> Pa at 20°C

log Kow (Octanol-Water 37
Partition Coefficient) '

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b136036?utm_src=pdf-interest
https://www.benchchem.com/product/b136036?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-08/documents/ffr_hazards.pdf
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in the
environment. Key aspects of the environmental fate of Antiblaze 100 are its persistence,
bioaccumulation potential, and mobility.

Persistence

Persistence refers to the length of time a chemical remains in a particular environment before it
is broken down by chemical or biological processes.

» Biodegradation: Information on the biodegradation of Antiblaze 100 is limited. However, a
European Union Risk Assessment Report indicates that it is not readily biodegradable.

o Hydrolysis: As an organophosphate ester, Antiblaze 100 may be susceptible to hydrolysis,
particularly under alkaline conditions. However, specific hydrolysis half-life data are not
readily available in the reviewed literature.

o Photolysis: The potential for photodegradation of Antiblaze 100 by sunlight has not been
extensively studied.

Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism, either directly
from the environment or through the consumption of food containing the chemical.

» Bioconcentration Factor (BCF): The bioconcentration factor is a measure of the extent to
which a chemical accumulates in an aquatic organism. A predicted BCF of 89 L/kg has been
reported for Antiblaze 100. This value suggests a low to moderate potential for
bioaccumulation in aquatic organisms.

e Bioaccumulation in the Environment: Despite the moderate BCF value, Antiblaze 100 has
been detected in various environmental matrices, including indoor dust, suggesting that
exposure and potential for bioaccumulation in terrestrial organisms, including humans, exist.

[2]3]

Mobility
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Mobility describes the potential for a chemical to move through the environment.

» Soil Sorption: The soil organic carbon-water partitioning coefficient (Koc) is a measure of a
chemical's tendency to adsorb to soil and sediment. A calculated log Koc of 3.34 suggests
that Antiblaze 100 has a moderate tendency to adsorb to soil and organic matter, which
would limit its mobility in the subsurface environment.

Ecotoxicology

Ecotoxicology is the study of the toxic effects of chemical substances on living organisms,
especially on populations and communities within defined ecosystems.

Aquatic Toxicity

The toxicity of Antiblaze 100 to aquatic organisms has been evaluated in several studies.

Organism Test Duration Endpoint Value (mgl/L) Reference

Daphnia magna

48 hours EC50 41.9 [4]
(Water Flea)
Fish (species not
- 96 hours LC50 > 100
specified)
Algae (species
72 hours EC50 6.5

not specified)

Terrestrial Toxicity

Data on the toxicity of Antiblaze 100 to terrestrial organisms is limited.

Mammalian Toxicology

The toxicological profile of Antiblaze 100 in mammals is of significant concern due to its
presence in consumer products and the indoor environment.

Acute Toxicity
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Route Species Endpoint Value Reference
Oral Rat LD50 > 2000 mg/kg [5]
Dermal Rat LD50 > 2000 mg/kg [5]
Inhalation Mouse LC50 (4h) 1650 mg/m3 [5]

Developmental and Reproductive Toxicity

The U.S. Environmental Protection Agency (EPA) has classified Antiblaze 100 as having a
high hazard for developmental toxicity and a moderate hazard for reproductive toxicity.[6] This
is based on a two-generation study in rats which observed an increased number of runts and
reduced offspring weights.[7]

Carcinogenicity

Commercial mixtures of Antiblaze 100 have been found to contain tris(2-chloroethyl)
phosphate (TCEP) as an impurity, a compound classified as a carcinogen by the State of
California.[2][3][7] The carcinogenicity of pure Antiblaze 100 has not been definitively
established.

Endocrine Disruption

Several studies have suggested that organophosphate flame retardants, including those
structurally similar to Antiblaze 100, may act as endocrine-disrupting chemicals.[8][9] The
primary concern is interference with thyroid hormone homeostasis.[8]

Neurotoxicity

Organophosphate compounds are known for their potential neurotoxicity. While specific studies
on the neurotoxicity of Antiblaze 100 are limited, the potential for such effects exists due to its
chemical class.

Experimental Protocols

The following sections describe the general methodologies for key toxicological and
environmental fate experiments, based on standardized guidelines such as those from the
Organisation for Economic Co-operation and Development (OECD).
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Aquatic Toxicity Testing (OECD 202, 203)

Test Organisms:Daphnia magna (for invertebrate toxicity) and a standard fish species like
Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio) (for fish toxicity).

Test Substance Preparation: A stock solution of Antiblaze 100 is prepared, and a series of
dilutions are made to create the test concentrations.

Exposure: Organisms are exposed to the different concentrations of the test substance in a
controlled environment (temperature, light, pH).

Endpoint Measurement: For Daphnia, the endpoint is immobilization (EC50). For fish, the
endpoint is mortality (LC50). Observations are made at regular intervals over a 48-hour
(Daphnia) or 96-hour (fish) period.

Workflow for Aquatic Toxicity Testing.

Mammalian Acute Oral Toxicity (OECD 423)

Test Animals: Typically rats or mice of a specific strain, age, and weight.
Test Substance Administration: A single dose of Antiblaze 100 is administered by gavage.

Dose Levels: A sequential dosing scheme is used, starting with a dose expected to be non-
lethal. The results from the first animal determine the dose for the next.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The LD50 (the dose that is lethal to 50% of the test animals) is calculated.

Signaling Pathways

The precise molecular mechanisms and signaling pathways affected by Antiblaze 100 are not

yet fully elucidated. However, based on its classification as an organophosphate and potential

endocrine disruptor, several pathways are of interest.

Potential Endocrine Disruption Pathway
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Given the concerns about thyroid hormone disruption, a potential mechanism involves
interference with the hypothalamic-pituitary-thyroid (HPT) axis.

Hypothalamus
-
Pituitary Gland
—

: Antiblaze 100

Inhibition?

mw

Thyroid Gland Metabélism?

Thyroid Hormones
(T3, T4)

Target Tissues

Click to download full resolution via product page

Potential Disruption of the HPT Axis.
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This diagram illustrates the normal regulation of the HPT axis and potential points of
interference by Antiblaze 100, such as inhibiting hormone synthesis in the thyroid gland or
altering hormone metabolism.

Conclusion

Antiblaze 100 is a flame retardant with a complex environmental and toxicological profile.
While it exhibits moderate persistence and bioaccumulation potential, its presence in the indoor
environment and consumer products raises concerns for human health. The primary
toxicological concerns are developmental and reproductive toxicity, and potential endocrine-
disrupting effects. Further research is needed to fully elucidate its long-term environmental fate
and the specific molecular mechanisms underlying its toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Environmental Fate and
Toxicology of Antiblaze 100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136036#environmental-fate-and-toxicology-of-
antiblaze-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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